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Compound Name: Chlorsulfuron

Cat. No.: B1668881 Get Quote

Application Notes and Protocols for
Chlorsulfuron in Weed Management
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Chlorsulfuron for pre-

emergence and post-emergence weed control, designed for research and development

applications. Detailed protocols for efficacy testing are included to ensure robust and

reproducible experimental outcomes.

Introduction
Chlorsulfuron is a selective, systemic sulfonylurea herbicide effective for the control of a wide

range of broadleaf weeds and some grasses.[1][2][3][4] It is used in cereal crops such as

wheat, barley, oats, and triticale, as well as in non-crop areas.[1] Its mode of action is the

inhibition of the acetolactate synthase (ALS) enzyme, which is critical for the biosynthesis of the

branched-chain amino acids valine, leucine, and isoleucine in susceptible plants. This inhibition

leads to the cessation of cell division and plant growth, ultimately causing weed death.

Signaling Pathway and Mode of Action
Chlorsulfuron's herbicidal activity is initiated by its absorption through the roots and foliage of

the plant, followed by translocation throughout the plant. It primarily accumulates in the growing
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points (meristematic tissues) of shoots and roots. The specific molecular target is the enzyme

Acetolactate Synthase (ALS), also known as Acetohydroxyacid Synthase (AHAS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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